Cas no 2384738-18-3 (tert-butyl 5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: tert-butyl 5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2384738-18-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD29761881
• CID: 5686561
• PubChem ID: 92134247
• Update Time: 2025-09-23

tert-butyl 5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22307989
• 2384738-18-3
• tert-butyl 5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• tert-Butyl 5-nitro-3,4-dihydroquinoline-1(2H)-carboxylate
• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-5-nitro-, 1,1-dimethylethyl ester

• MDL： MFCD29761881
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(17)15-9-5-6-10-11(15)7-4-8-12(10)16(18)19/h4,7-8H,5-6,9H2,1-3H3
• InChI Key： WXPHFCDXUHEDGA-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C=2CCC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±41.0 °C(Predicted)
• pka: -1.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives